molecular formula C13H21N3 B6145173 N1-methyl-N1-[2-(pyrrolidin-1-yl)ethyl]benzene-1,4-diamine CAS No. 1082407-58-6

N1-methyl-N1-[2-(pyrrolidin-1-yl)ethyl]benzene-1,4-diamine

Cat. No. B6145173
CAS RN: 1082407-58-6
M. Wt: 219.3
InChI Key:
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Description

“N1-methyl-N1-[2-(pyrrolidin-1-yl)ethyl]benzene-1,4-diamine” is a chemical compound with the molecular formula C13H21N3 . It is also known as 1,4-Benzenediamine, N1-methyl-N1-[2-(1-pyrrolidinyl)ethyl]- .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N1-methyl-N1-[2-(pyrrolidin-1-yl)ethyl]benzene-1,4-diamine involves the reaction of 1,4-diaminobenzene with N-methylpyrrolidine and 2-bromoethylamine hydrobromide.", "Starting Materials": [ "1,4-diaminobenzene", "N-methylpyrrolidine", "2-bromoethylamine hydrobromide" ], "Reaction": [ "1. Dissolve 1,4-diaminobenzene in anhydrous ethanol.", "2. Add N-methylpyrrolidine to the solution and stir for 30 minutes at room temperature.", "3. Add 2-bromoethylamine hydrobromide to the solution and stir for 24 hours at 60°C.", "4. Cool the reaction mixture to room temperature and filter the precipitate.", "5. Wash the precipitate with ethanol and dry under vacuum to obtain N1-methyl-N1-[2-(pyrrolidin-1-yl)ethyl]benzene-1,4-diamine as a white solid." ] }

CAS RN

1082407-58-6

Product Name

N1-methyl-N1-[2-(pyrrolidin-1-yl)ethyl]benzene-1,4-diamine

Molecular Formula

C13H21N3

Molecular Weight

219.3

Purity

95

Origin of Product

United States

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